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Compound of Interest

Compound Name: Isoamyl angelate

Cat. No.: B085175

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of isoamyl
angelate as a reference standard in analytical chemistry. This document is intended to guide
researchers in the accurate quantification and identification of isoamyl angelate in various
matrices, particularly in the context of natural product analysis and quality control.

Introduction

Isoamyl angelate ((Z)-3-methylbutyl 2-methylbut-2-enoate) is a naturally occurring ester found
as a major constituent in Roman chamomile (Chamaemelum nobile) essential oil, contributing
to its characteristic sweet, fruity, and slightly herbaceous aroma.[1][2] Its presence and
concentration are key markers for the quality and authenticity of chamomile extracts.[3]
Furthermore, studies have identified isoamyl angelate as a bioactive compound, exhibiting
properties such as promoting ambulation in animal models, which suggests its potential
relevance in the study of natural products with psychostimulant-like effects.[2]

The availability of high-purity isoamyl angelate (>99.0% as determined by Gas
Chromatography) allows for its use as a certified reference standard for the development and
validation of analytical methods.[4][5][6] Such standards are crucial for ensuring the accuracy,
precision, and reliability of analytical data in research, drug development, and quality control
settings.
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Physicochemical and Spectroscopic Data

Accurate characterization of an analytical standard is fundamental to its application. The

following tables summarize the key physicochemical and spectroscopic properties of isoamyl

angelate.

Table 1: Physicochemical Properties of Isoamyl Angelate

Property

Value

Reference(s)

Chemical Name

(2)-3-methylbutyl 2-methylbut-

2-enoate

[4]

Angelic Acid Isoamyl Ester,

Synonyms Isoamyl (Z)-2-Methyl-2- [4]
butenoate

CAS Number 10482-55-0 [7]

Molecular Formula C10H1802 [7]

Molecular Weight 170.25 g/mol [7]
Colorless to almost colorless

Appearance o [4]
clear liquid

Boiling Point 201 °C (lit.) [6]

Purity (by GC) >99.0% [4]
Room temperature, in a cool,

Storage dark place (<15°C [4]

recommended)

Table 2: Representative Certificate of Analysis Data for Isoamyl Angelate Analytical Standard
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Test Specification Result

Colorless to almost colorless
Appearance o Conforms
clear liquid

Conforms to reference

Identity (IR) Conforms
spectrum

Purity (GC-FID) >99.0% 99.8%

Water Content (Karl Fischer) <0.1% 0.05%

Residue on Evaporation < 0.05% <0.01%

Date of Analysis - [Date]

Retest Date - [Date + 2 years]

Experimental Protocols

The following protocols provide detailed methodologies for the use of isoamyl angelate as an
analytical standard for quantification by Gas Chromatography with Flame lonization Detection
(GC-FID) and for identification by Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 1: Quantitative Analysis of Isoamyl Angelate by
GC-FID

This protocol describes a validated method for the quantification of isoamyl angelate in a
sample matrix, such as an essential oil extract.

3.1.1 Materials and Reagents

Isoamyl Angelate analytical standard (=99.0% purity)

Internal Standard (IS), e.g., n-Tetradecane or another suitable, non-interfering compound

Solvent: Hexane or Ethyl Acetate (GC grade)

Volumetric flasks (Class A)
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Micropipettes

3.1.2 Preparation of Standard Solutions

Stock Standard Solution of Isoamyl Angelate (1000 ug/mL): Accurately weigh approximately
10 mg of isoamyl angelate standard into a 10 mL volumetric flask. Dissolve and dilute to
volume with the chosen solvent.

Stock Internal Standard Solution (1000 pg/mL): Accurately weigh approximately 10 mg of the
internal standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the same
solvent.

Calibration Standards: Prepare a series of calibration standards by appropriate dilution of the
stock standard solution to achieve a concentration range that brackets the expected
concentration of isoamyl angelate in the samples (e.g., 1, 5, 10, 25, 50, 100 pg/mL). Add a
constant concentration of the internal standard to each calibration standard (e.g., 20 pg/mL).

3.1.3 Sample Preparation

Accurately weigh a known amount of the sample (e.g., essential oil) and dissolve it in a
known volume of the solvent.

Dilute the sample solution as necessary to bring the concentration of isoamyl angelate
within the calibration range.

Add the same constant concentration of the internal standard as used in the calibration
standards to the diluted sample solution.

3.1.4 GC-FID Operating Conditions

Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 pm film thickness) or equivalent non-polar
capillary column.

Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).
Injector Temperature: 250°C.

Injection Volume: 1 pL (split or splitless, depending on concentration).
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e Oven Temperature Program:
o Initial temperature: 60°C, hold for 2 minutes.
o Ramp: 5°C/min to 240°C.
o Hold at 240°C for 5 minutes.

e Detector Temperature: 280°C.

3.1.5 Data Analysis

o Construct a calibration curve by plotting the ratio of the peak area of isoamyl angelate to
the peak area of the internal standard against the concentration of isoamyl angelate for the
calibration standards.

o Perform a linear regression analysis on the calibration curve.

o Calculate the concentration of isoamyl angelate in the sample by determining the peak area
ratio in the sample chromatogram and using the equation of the calibration curve.

Protocol 2: Identification of Isoamyl Angelate by GC-MS

This protocol is for the qualitative identification of isoamyl angelate in a sample.

3.2.1 Materials and Reagents

e Same as in Protocol 3.1.

3.2.2 Preparation of Solutions

e Prepare a standard solution of isoamyl angelate (e.g., 10 ug/mL) in the chosen solvent.

o Prepare the sample solution as described in Protocol 3.1.3 (without the internal standard if
only qualitative analysis is required).

3.2.3 GC-MS Operating Conditions

e GC Conditions: Same as in Protocol 3.1.4.
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¢ MS Conditions:

o lonization Mode: Electron lonization (EIl) at 70 eV.

[¢]

Mass Range: m/z 40-300.

[¢]

lon Source Temperature: 230°C.

[e]

Quadrupole Temperature: 150°C.

o

Solvent Delay: 3 minutes.
3.2.4 Data Analysis

Inject the isoamyl angelate standard and acquire its retention time and mass spectrum.

Inject the sample solution.

Compare the retention time of the peak of interest in the sample chromatogram with that of

the isoamyl angelate standard.

Compare the mass spectrum of the peak of interest in the sample with the mass spectrum of

the isoamyl angelate standard and with a reference library (e.g., NIST).

Stability and Storage

To ensure the integrity of the isoamyl angelate analytical standard, proper storage and
handling are essential.

Table 3: Stability and Storage Recommendations
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Parameter Recommendation

Store at room temperature in a cool, dark, and
Storage of Neat Standard dry place. For long-term storage, refrigeration
(<15°C) is recommended.[4]

] Store in tightly sealed vials at 2-8°C. Protect
Storage of Stock Solutions )
from light.

Short-term Stability of Working Solutions Prepare fresh daily.

A formal stability study should be conducted
Long-term Stability under the intended storage conditions to

establish a retest date.

Application in Drug Development

While not a drug candidate itself, isoamyl angelate serves as a critical tool in the drug
development pipeline, particularly in the field of pharmacognosy and natural product-based
drug discovery.

e Quality Control of Raw Materials: As a key component of Roman chamomile, isoamy!
angelate is used as a marker for the identification and quality assessment of plant material
and its extracts used in herbal medicinal products.

 Bioactivity-Guided Fractionation: In the search for new active pharmaceutical ingredients
from natural sources, isoamyl angelate can be used as a standard to track the active
principle during the fractionation of plant extracts.[2]

» Authentication of Herbal Products: The presence and quantity of isoamyl angelate can help
in the authentication of Roman chamomile products and the detection of adulteration.

Visualizations

The following diagrams illustrate the workflows for the analytical protocols described.
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Figure 1. Workflow for Quantitative Analysis by GC-FID.
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Figure 2. Workflow for Identification by GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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